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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.l. Acid Yellow
220 (CAS No. 71603-79-7). The information contained herein is intended to support research,
development, and quality control activities where this dye is utilized. This document details
known solubility data, provides standardized experimental protocols for determining solubility,
and outlines the necessary workflows for accurate and reproducible measurements.

Introduction to Acid Yellow 220

Acid Yellow 220 is a synthetic dye belonging to the acid dye class, characterized by its anionic
nature.[1][2] Such dyes are typically soluble in water and find primary applications in the dyeing
of protein fibers like wool and silk, as well as polyamides such as nylon.[1][2] The solubility of
Acid Yellow 220 is a critical parameter that influences its application, formulation, and
performance in various scientific and industrial processes. While generally characterized by
high water solubility and lower solubility in organic solvents, precise quantitative data is
essential for specialized applications.[3]

Quantitative Solubility Data

The solubility of Acid Yellow 220 has been documented in agueous solutions, with limited
specific data available for organic solvents. The following table summarizes the currently
available quantitative data. It is noted that for many organic solvents, specific solubility data for
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Acid Yellow 220 is not readily available in published literature. Researchers are encouraged to
determine solubility in their specific solvent systems using the protocols outlined in this guide.

Chemical Temperature

Solvent Solubility (g/L) Reference
Class (°C)
Water Protic 90 50 [4]
Water Protic Not Specified 40 [2]
Soluble (forms a
Ethanol Alcohol Not Specified green-yellow [41[5]
solution)
- Data Not
Methanol Alcohol Not Specified )
Available
N Data Not
Isopropanol Alcohol Not Specified )
Available
N Data Not
Acetone Ketone Not Specified )
Available
Methyl Ethyl -~ Data Not
Ketone Not Specified )
Ketone Available
Dimethylformami ) -~ Data Not
Amide Not Specified )
de (DMF) Available
Dimethyl
] ] - Data Not
Sulfoxide Sulfoxide Not Specified )
Available
(DMSO)

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for the effective use of Acid Yellow 220 in
research and development. The following protocols are provided for determining the solubility
in both aqueous and organic solvents.
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Protocol for Determining Water Solubility (Adapted from
OECD Test Guideline 105)

The OECD Test Guideline 105 provides a standardized method for determining the water
solubility of substances. The flask method, suitable for substances with solubility above 102
g/L, is appropriate for Acid Yellow 220.

Principle: A supersaturated solution of Acid Yellow 220 in water is prepared and allowed to
equilibrate. The concentration of the dye in the saturated aqueous phase is then determined by
a suitable analytical method, such as UV-Vis spectrophotometry.

Apparatus:

» Shaking flask or vessel with a stirrer

o Constant temperature bath (e.g., 25 °C £ 0.5 °C)
o Centrifuge

o UV-Vis Spectrophotometer

e Volumetric flasks and pipettes

o Analytical balance

o Syringe filters (e.g., 0.45 pum)

Procedure:

e Preparation of a Saturated Solution: Add an excess amount of Acid Yellow 220 to a known
volume of deionized water in a flask. The excess solid should be clearly visible.

» Equilibration: Seal the flask and place it in a constant temperature bath. Agitate the mixture
for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

» Phase Separation: Allow the mixture to stand at the constant temperature to let the
undissolved dye settle. If necessary, centrifuge the sample to facilitate the separation of the
solid and liquid phases.
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o Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a pipette or syringe.

» Sample Preparation for Analysis: Filter the collected supernatant through a syringe filter to
remove any remaining solid particles.

e Quantitative Analysis:

o Prepare a series of standard solutions of Acid Yellow 220 in water with known
concentrations.

o Determine the maximum absorbance wavelength (Amax) of Acid Yellow 220 using a
spectrophotometer.

o Measure the absorbance of the standard solutions at the Amax to generate a calibration
curve (Absorbance vs. Concentration).

o Accurately dilute the filtered saturated solution with deionized water to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted sample.

o Calculation: Calculate the concentration of the diluted sample using the calibration curve.
Multiply this value by the dilution factor to obtain the solubility of Acid Yellow 220 in water at
the specified temperature.

General Protocol for Determining Solubility in Organic
Solvents

This protocol outlines a general method for determining the solubility of Acid Yellow 220 in
various organic solvents using UV-Vis spectrophotometry.

Principle: Similar to the water solubility protocol, a saturated solution is prepared, and the
concentration of the dissolved dye is determined spectrophotometrically after reaching
equilibrium.

Apparatus:
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 Vials or flasks with solvent-resistant seals

o Shaker or magnetic stirrer

» Constant temperature environment

e UV-Vis Spectrophotometer

e Volumetric flasks and pipettes suitable for organic solvents

e Analytical balance

e Solvent-compatible syringe filters (e.g., PTFE, 0.45 um)

Procedure:

e Solvent Selection: Choose the desired organic solvent (e.g., ethanol, methanol, acetone).

e Preparation of a Saturated Solution: Add an excess amount of Acid Yellow 220 to a known
volume of the organic solvent in a sealed vial.

» Equilibration: Agitate the mixture at a constant temperature for an adequate time (e.g., 24-48
hours) to reach equilibrium.

o Phase Separation: Allow the undissolved solid to settle. Centrifugation may be used if
necessary.

o Sample Collection and Preparation: Withdraw a sample of the supernatant and filter it using
a solvent-compatible syringe filter.

e Quantitative Analysis:

[¢]

Prepare a set of standard solutions of Acid Yellow 220 in the specific organic solvent.

[e]

Determine the Amax of the dye in that solvent.

[e]

Generate a calibration curve by measuring the absorbance of the standards.

o

Dilute the filtered saturated sample as needed to fall within the calibration range.
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o Measure the absorbance of the diluted sample.

o Calculation: Determine the solubility by calculating the concentration from the calibration
curve and accounting for any dilutions.

Visualizations

The following diagrams illustrate the workflow for determining the solubility of Acid Yellow 220.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Acid Yellow 220.
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Spectrophotometric Analysis Logic

Calibration

Standard Solutions of
Known Concentrations

l Sample Analysis

Filtered Saturated Solution
(Unknown Concentration)

' :

Measure Absorbance at Amax

Plot Absorbance vs. Concentration
(Calibration Curve)

Measure Absorbance at Amax

Linear Regression (y = mx + c) Absorbance Value (y)

AN pd

\ Result /

Calculate Concentration (x)
usingy=mx +c

Final Solubility

Click to download full resolution via product page

Caption: Logic for spectrophotometric determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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